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Compound of Interest

Compound Name: DPA-714

Cat. No.: B1670913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the image acquisition parameters

for Positron Emission Tomography (PET) using the radioligand [18F]DPA-714, a selective

tracer for the 18 kDa translocator protein (TSPO). The following protocols and data are

intended to assist in the design and execution of preclinical and clinical research studies

investigating neuroinflammation and other pathologies associated with TSPO upregulation.

Introduction
[18F]DPA-714 is a second-generation radioligand designed for the in vivo imaging of TSPO,

which is overexpressed in activated microglia and astrocytes.[1][2] This makes it a valuable

biomarker for studying neuroinflammatory processes in a variety of neurological disorders.[1][2]

[3] Compared to its predecessors like 11C-PK11195, [18F]DPA-714 exhibits improved

pharmacokinetic properties, including better brain bioavailability and a lower level of non-

specific binding, which can lead to more accurate quantification and easier visual interpretation

of images.[4][5][6] The longer half-life of Fluorine-18 also allows for distribution to imaging

centers without an on-site cyclotron.[4]

Quantitative Data Summary
The optimal image acquisition time for [18F]DPA-714 PET studies can vary depending on the

research question, the subject species, and the specific pathology being investigated. The
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following tables summarize key quantitative data from published literature to guide protocol

development.

Table 1: Recommended [18F]DPA-714 PET Image Acquisition Times in Human Studies
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Study
Population

Scan Type
Injected Dose
(MBq)

Acquisition
Duration

Key Findings
&
Recommendati
ons

Healthy

Volunteers
Dynamic 245 ± 45 90 minutes

Maximum

cerebral uptake

at 5 min post-

injection (p.i.),

followed by a

rapid washout (5-

30 min) and a

subsequent

slower phase.[2]

[7]

Healthy

Volunteers
Dynamic 201.4 ± 26.3 90 minutes

Equilibrium is

reached after 60

minutes, with

stable

distribution

volume ratios

(DVR) between

60 and 90

minutes.[8] A 60-

minute scan may

be sufficient for

VT estimation.[8]

Alzheimer's

Disease Patients

Dynamic (two

scans)
250 ± 10

0-90 minutes and

120-150 minutes

This two-scan

protocol was

designed based

on the

anticipated

kinetics of the

tracer.[4]

Drug-Resistant

Focal Epilepsy

Dynamic 195.3 ± 19.7 90 minutes Visual analysis of

[18F]DPA-714
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Patients PET was found

to be more

accurate than

[18F]FDG PET in

identifying

anomalies.[1]

Post-Stroke

Patients
Dynamic 244.0 ± 27.4 90 minutes

Increased uptake

is observed in

the infarcted

tissue, with

kinetics in the

injured tissue

differing from

healthy tissue.[9]

Table 2: Recommended [18F]DPA-714 PET Image Acquisition Times in Animal Studies
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Animal Model Scan Type
Injected Dose
(MBq)

Acquisition
Duration

Key Findings
&
Recommendati
ons

Rat

(Neuroinflammati

on Model)

Dynamic Not specified 70 minutes

[18F]DPA-714

showed higher

binding potential

compared to

11C-PK11195

and 11C-DPA-

713.[10]

Rat (Chronic

Hepatic

Encephalopathy)

Dynamic 13.9 ± 1.3
60 minutes (10

min intervals)

Higher tracer

uptake was

observed in HE

rats compared to

controls from 15

to 55 minutes p.i.

[6]

Mouse (Stroke

Model)
Static 3.7 10 minutes

Imaging was

performed at

multiple days

post-surgery to

monitor the

inflammatory

response

longitudinally.[11]

Rat (Status

Epilepticus

Model)

Dynamic Not specified Not specified PET scans were

performed at 1,

3, 7, and 15 days

after status

epilepticus to

evaluate

spatiotemporal

changes in
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neuroinflammatio

n.[3]

Experimental Protocols
Human Brain Imaging Protocol (Dynamic Acquisition)
This protocol is a general guideline for dynamic human brain imaging with [18F]DPA-714.

Adjustments may be necessary based on the specific scanner and research objectives.

Subject Preparation:

Obtain written informed consent.

Genotype subjects for the rs6971 polymorphism of the TSPO gene, as this can influence

tracer binding.[1]

Subjects should fast for at least 4 hours prior to the scan.

Insert two intravenous catheters, one for radiotracer injection and one for blood sampling

(if required for arterial input function).

Radiotracer Administration:

Administer a bolus injection of 185-250 MBq of [18F]DPA-714 intravenously.[1][4]

PET Image Acquisition:

Position the subject's head comfortably in the scanner's head holder to minimize motion.

Start a dynamic PET scan immediately upon injection.

Acquire data for a total of 90 minutes.[1][2] A common framing sequence is:

6 x 30 seconds

3 x 60 seconds

5 x 120 seconds
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7 x 300 seconds

3 x 600 seconds

For studies investigating late-phase kinetics, a second scan from 120 to 150 minutes post-

injection can be performed.[4]

Data Analysis:

Correct PET data for attenuation, scatter, and decay.

Reconstruct images using an appropriate algorithm (e.g., OSEM).

Co-register PET images with a subject's anatomical MRI for region of interest (ROI)

definition.

Generate time-activity curves (TACs) for various brain ROIs.

Quantify tracer uptake using methods such as:

Distribution Volume (VT) calculated using a two-tissue compartment model (2TCM) or

Logan graphical analysis with an arterial input function.[4]

Standardized Uptake Value (SUV) ratios, particularly for static or late-scan images.[10]

Simplified Reference Tissue Model (SRTM) using a reference region with low TSPO

expression (e.g., cerebellum grey matter).[10]

Animal Brain Imaging Protocol (Static Acquisition for
Longitudinal Studies)
This protocol is a general guideline for static animal brain imaging, suitable for longitudinal

studies in models of chronic disease.

Animal Preparation:

Anesthetize the animal (e.g., with isoflurane) and maintain anesthesia throughout the

procedure.
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Place the animal on a heated bed to maintain body temperature.

Secure the animal in a stereotactic frame to prevent motion.

Radiotracer Administration:

Administer a bolus injection of 3.7 MBq of [18F]DPA-714 via a tail vein catheter.[11]

PET Image Acquisition:

Acquire a static PET scan for 10-20 minutes at a specific time point post-injection (e.g.,

40-60 minutes p.i.). The optimal timing should be determined based on initial kinetic

studies in the specific animal model.

Data Analysis:

Reconstruct PET images with appropriate corrections.

Co-register PET images with a CT or MRI atlas for anatomical localization.

Define ROIs in the brain regions of interest.

Calculate the percentage of injected dose per gram of tissue (%ID/g) or SUV for each

ROI.

For longitudinal studies, compare these values across different time points.

Visualizations
TSPO Signaling and Associated Functions
The translocator protein (TSPO) is located on the outer mitochondrial membrane and is

involved in various cellular processes, including cholesterol transport, steroid synthesis, and

immunomodulation.[12][13][14] Its upregulation is a hallmark of neuroinflammation.
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Caption: TSPO signaling pathway and associated functions.
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Experimental Workflow for [18F]DPA-714 PET Imaging
The following diagram illustrates a typical experimental workflow for a preclinical or clinical

[18F]DPA-714 PET imaging study.

Preparation Data Acquisition Data Analysis Interpretation

Subject
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Radiotracer
Injection

Anatomical Scan
(MRI or CT)

[18F]DPA-714
Radiosynthesis

PET Scan
(Dynamic or Static)

Image
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Image
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Interpretation

Click to download full resolution via product page

Caption: General experimental workflow for [18F]DPA-714 PET imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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